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Compound of Interest

Compound Name: Dhfr-IN-11

Cat. No.: B12377035 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
These application notes provide a detailed protocol for the preparation of stock solutions of

Dhfr-IN-11, a known inhibitor of Dihydrofolate Reductase (DHFR), particularly effective against

M. tuberculosis DHFR.[1][2] Adherence to this protocol is crucial for ensuring the accuracy and

reproducibility of experimental results in drug development and related research fields. The

following sections detail the necessary materials, a step-by-step procedure for stock solution

preparation, and important safety considerations.

Introduction
Dhfr-IN-11 is a small molecule inhibitor of the enzyme Dihydrofolate Reductase (DHFR). DHFR

plays a critical role in the synthesis of DNA, and its inhibition can halt cell proliferation.[3][4]

Specifically, Dhfr-IN-11 has shown inhibitory activity against the DHFR enzyme from M.

tuberculosis with an IC50 value of 5.70 μM.[1][2] Accurate preparation of stock solutions is the

first critical step in any experiment designed to investigate the biological activity of this

compound. Dimethyl sulfoxide (DMSO) is a common solvent for such hydrophobic molecules,

and understanding the solubility and handling of Dhfr-IN-11 in DMSO is essential for reliable

experimental outcomes.
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A summary of the key chemical properties of Dhfr-IN-11 is provided in the table below for easy

reference. This information is critical for calculating the required mass of the compound to

achieve a desired stock solution concentration.

Property Value Reference

Molecular Weight 387.48 g/mol [1][5]

Molecular Formula C18H17N3O3S2 [1][5]

Solubility in DMSO 10 mM [5]

Mechanism of Action
Inhibitor of M. tuberculosis

DHFR (IC50 = 5.70 μM)
[1][2]

Experimental Protocol: Preparing a 10 mM Stock
Solution of Dhfr-IN-11 in DMSO
This protocol describes the preparation of a 10 mM stock solution of Dhfr-IN-11 in DMSO. This

is a commonly used concentration for initial stock solutions, which can then be further diluted to

the desired working concentrations for various assays.

Materials:

Dhfr-IN-11 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves
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Procedure:

Equilibrate Reagents: Allow the Dhfr-IN-11 powder and anhydrous DMSO to come to room

temperature before use. This prevents condensation from forming, which could affect the

concentration.

Calculate the Required Mass: To prepare 1 mL of a 10 mM stock solution, calculate the

required mass of Dhfr-IN-11 using the following formula:

Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

For 1 mL (0.001 L) of a 10 mM (0.010 mol/L) solution:

Mass (mg) = 0.010 mol/L * 0.001 L * 387.48 g/mol * 1000 mg/g = 3.8748 mg

Weigh Dhfr-IN-11: Carefully weigh out approximately 3.87 mg of Dhfr-IN-11 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube. Record the

exact weight.

Add DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the Dhfr-IN-11 powder to achieve a final concentration of 10 mM. To calculate the

required volume of DMSO based on the actual mass weighed, use the following formula:

Volume (mL) = (Mass (mg) / 387.48 g/mol ) / 0.010 mol/L * 1000 mL/L

Dissolve the Compound: Tightly cap the microcentrifuge tube and vortex the solution until the

Dhfr-IN-11 is completely dissolved. Gentle warming in a water bath (not exceeding 37°C)

may be used to aid dissolution if necessary. Visually inspect the solution to ensure there are

no undissolved particles.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or -80°C for long-term

storage.

Safety Precautions:
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Always wear appropriate PPE, including safety glasses, a lab coat, and chemical-resistant

gloves, when handling Dhfr-IN-11 and DMSO.

Work in a well-ventilated area or a chemical fume hood.

Refer to the Safety Data Sheet (SDS) for Dhfr-IN-11 and DMSO for complete safety and

handling information.
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Caption: Workflow for preparing Dhfr-IN-11 stock solution.
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Caption: Simplified DHFR signaling pathway and the inhibitory action of Dhfr-IN-11.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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